Cas no 57536-26-2 (Naphthalene, 2-[[2-(chloromethyl)phenyl]thio]-)

• Product Name: Naphthalene, 2-[[2-(chloromethyl)phenyl]thio]-
• CAS No: 57536-26-2
• MF: C₁₇H₁₃ClS
• MW: 284.803122282028
• CID: 345005
• PubChem ID: 12228098
• Update Time: 2025-04-19

Naphthalene, 2-[[2-(chloromethyl)phenyl]thio]- Chemical and Physical Properties

Names and Identifiers

• Naphthalene, 2-[[2-(chloromethyl)phenyl]thio]-
• 2-[2-(chloromethyl)phenyl]sulfanylnaphthalene
• DTXSID60481396
• 57536-26-2

• Inchi： 1S/C17H13ClS/c18-12-15-7-3-4-8-17(15)19-16-10-9-13-5-1-2-6-14(13)11-16/h1-11H,12H2
• InChI Key： VHERLWUZQZPAGW-UHFFFAOYSA-N
• SMILES： ClCC1C=CC=CC=1SC1=CC=C2C=CC=CC2=C1

Computed Properties

• Exact Mass: 284.04279
• Monoisotopic Mass: 284.0426493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• PSA: 0